Cas no 196302-41-7 (Naphthalene,8-ethoxy-1,2-dihydro-5-methoxy-)
196302-41-7 structure
Product Name:Naphthalene,8-ethoxy-1,2-dihydro-5-methoxy-
CAS No:196302-41-7
MF:C13H16O2
MW:204.264944076538
CID:116910
PubChem ID:18976420
Update Time:2025-04-18
Naphthalene,8-ethoxy-1,2-dihydro-5-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene,8-ethoxy-1,2-dihydro-5-methoxy-
- Naphthalene, 8-ethoxy-1,2-dihydro-5-methoxy- (9CI)
- SCHEMBL7543660
- 8-Ethoxy-5-methoxy-1,2-dihydronaphthalene
- 196302-41-7
-
- Inchi: 1S/C13H16O2/c1-3-15-13-9-8-12(14-2)10-6-4-5-7-11(10)13/h4,6,8-9H,3,5,7H2,1-2H3
- InChI Key: UFKBXCDTAVOEDJ-UHFFFAOYSA-N
- SMILES: O(CC)C1=CC=C(C2C=CCCC=21)OC
Computed Properties
- Exact Mass: 204.11508
- Monoisotopic Mass: 204.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5A^2
- XLogP3: 3.3
Experimental Properties
- PSA: 18.46
Naphthalene,8-ethoxy-1,2-dihydro-5-methoxy- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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2. Diterpenoids
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Ching Hsuan Lin,Yu Sin Shih,Meng Wei Wang,Chun Yu Tseng,Tzong Yuan Juang,Chih Feng Wang RSC Adv., 2014,4, 8692-8698
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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